N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C16H13ClFN3O2/c17-10-7-9(5-6-11(10)18)19-15(22)8-14-16(23)21-13-4-2-1-3-12(13)20-14/h1-7,14,20H,8H2,(H,19,22)(H,21,23)
• InChI Key: TZNGZBTWAOBVGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(C(=O)N2)CC(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C16H13ClFN3O2
• Molecular Weight: 333.74 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide, also known as CF3Q, is a quinoxaline derivative that has been studied extensively for its potential as a therapeutic agent. CF3Q has been shown to have a variety of biological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. In

Scientific Research Applications

Structural Aspects and Properties

• Structural Characteristics : The structural aspects of amide-containing isoquinoline derivatives, similar to N-(3-chloro-4-fluorophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide, have been studied. These compounds form gels or crystalline solids when treated with different acids, showing unique properties based on the type of acid used (Karmakar, Sarma, & Baruah, 2007).

Fluorescent Properties

• Enhanced Fluorescence : Aryl amide ligands related to the compound have been synthesized and analyzed for their fluorescent properties. These compounds, especially when used in lanthanide complexes, show significant fluorescence intensity and quantum yield, indicating potential applications in fluorescence-based research (Wu, Cheng, Yan, & Tang, 2008).

Synthesis and Characterization

• Novel Synthesis Techniques : Research has been conducted on the novel synthesis and characterization of quinoxaline derivatives. This includes the creation of new compounds with specific structural features, indicating the potential for developing new materials or drugs with unique properties (Karna, 2019).

Chemosensor Applications

• Chemosensor Development : A chemosensor using a quinoline derivative similar to the compound has been developed for monitoring zinc concentrations in living cells and aqueous solutions. This indicates the potential use of such compounds in biological and environmental sensing applications (Park et al., 2015).

Antimalarial Activity

• Antimalarial Properties : Quinoxaline derivatives have been explored for their antimalarial activity. This research suggests the potential of these compounds, including those similar to this compound, in developing new antimalarial drugs (Werbel et al., 1986).